Cas no 94771-99-0 (4-(4-Chlorophenyl)-1-(5-(3,4-dimethoxyphenyl)tetrazol-2-yl-acetyl)thiosemicarbazide)

• Product Name: 4-(4-Chlorophenyl)-1-(5-(3,4-dimethoxyphenyl)tetrazol-2-yl-acetyl)thiosemicarbazide
• CAS No: 94771-99-0
• MF: C₁₈H₁₈ClN₇O₃S
• MW: 447.898620128632
• CID: 1001266
• Update Time: 2023-08-03

4-(4-Chlorophenyl)-1-(5-(3,4-dimethoxyphenyl)tetrazol-2-yl-acetyl)thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-2-acetic acid, 5-(3,4-dimethoxyphenyl)-, 2-(((4-chlorophe nyl)amino)thioxomethyl)hydrazide
• 1-(4-chlorophenyl)-3-[[2-[5-(3,4-dimethoxyphenyl)tetrazol-2-yl]acetyl]amino]thiourea
• 2H-Tetrazole-2-acetic acid, 5-(3,4-dimethoxyphenyl)-, 2-(((4-chlorophenyl)amino)thioxomethyl)hydrazide
• 4-(4-Chlorophenyl)-1-(5-(3,4-dimethoxyphenyl)tetrazol-2-yl-acetyl)thiosemicarbazide

• Inchi： 1S/C18H18ClN7O3S/c1-28-14-8-3-11(9-15(14)29-2)17-22-25-26(24-17)10-16(27)21-23-18(30)20-13-6-4-12(19)5-7-13/h3-9H,10H2,1-2H3,(H,21,27)(H2,20,23,30)
• InChI Key： MCLRSKQPGOQPMO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NNC(CN1N=NC(C2C=CC(=C(C=2)OC)OC)=N1)=O)=S
• BRN： 4606188

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 582
• Topological Polar Surface Area: 147